Cas no 691857-53-1 (Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car Boxylate)

• Product Name: Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car Boxylate
• CAS No: 691857-53-1
• MF: C₂₀H₁₈FNO₃
• MW: 339.36022901535
• MDL: MFCD22571232
• CID: 1733729
• PubChem ID: 67353798
• Update Time: 2025-10-28

Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car Boxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car boxylate
• CTK2G9383
• 6-amino-5-cyclopropyl-2-(4-fluoro-phenyl)-benzofuran-3- carboxylic acid ethyl ester
• 2-mercapto-4-amino-5-cyano-6-phenylpyrimidine
• ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)benzofuran-3-carboxylate
• 6-amino-5-cyano-2-mercapto-4-phenylpyrimidine
• 5-Pyrimidinecarbonitrile, 4-amino-1,2-dihydro-6-phenyl-2-thioxo-
• 3-BENZOFURANCARBOXYLIC ACID, 6-AMINO-5-CYCLOPROPYL-2-(4-FLUOROPHENYL)-, ETHYL ESTER
• GBNWAYRZTPPRCQ-UHFFFAOYSA-N
• SCHEMBL2297368
• 691857-53-1
• 3-benzo[b]furancarboxylic acid,6-amino-5-cyclopropyl-2-(4-fluorophenyl)-,ethyl ester
• ethyl6-amino-5-cyclopropyl-2-(4-fluorophenyl)benzofuran-3-carboxylate
• DB-401509
• CS-M1525
• Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car Boxylate

• MDL： MFCD22571232
• Inchi： 1S/C20H18FNO3/c1-2-24-20(23)18-15-9-14(11-3-4-11)16(22)10-17(15)25-19(18)12-5-7-13(21)8-6-12/h5-11H,2-4,22H2,1H3
• InChI Key： GBNWAYRZTPPRCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)OCC)C2=C(C=C(C(=C2)C2CC2)N)O1

Computed Properties

• Exact Mass: 339.12707160g/mol
• Monoisotopic Mass: 339.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-car Boxylate

Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate (CAS No. 691857-53-1): A Comprehensive Overview

Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate (CAS No. 691857-53-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyclopropyl moiety, and a fluorophenyl substituent, makes it a versatile scaffold for medicinal chemists.

The< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate molecule exhibits a unique combination of chemical properties that make it an attractive candidate for further investigation. The benzofuran core is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules with diverse biological activities. The incorporation of a< strong>4-fluorophenyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the< strong>cyclopropyl ring introduces steric hindrance, which can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate compound has been explored as a potential lead molecule in several preclinical studies. Its structural features suggest that it may interact with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound can bind to specific pockets on target proteins with high affinity.

The< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate (CAS No. 691857-53-1) has also been investigated for its potential role in modulating immune responses. The amino group and the fluorine atom are known to influence the pharmacokinetic properties of molecules, making them suitable for immunomodulatory applications. Studies have shown that similar compounds can interfere with signaling pathways involved in immune cell activation and cytokine production. This opens up avenues for developing novel immunotherapies targeting autoimmune diseases and chronic infections.

The synthesis of< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated aromatic rings adds an extra layer of complexity to the synthesis but also enhances the biological activity of the final product.

The pharmacological profile of< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate is still under extensive investigation. However, initial experimental data suggest that it exhibits promising activity against several disease models. In vitro assays have demonstrated its ability to inhibit the growth of cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, it has shown potential in modulating inflammatory responses by inhibiting key enzymes such as COX and LOX.

The< strong>cyclopropyl moiety in the molecule is particularly noteworthy as it can significantly affect the binding affinity and selectivity of the compound towards its target receptors. Computational modeling studies have revealed that the cyclopropyl ring can adopt multiple conformations, allowing for optimal interactions with biological targets. This flexibility makes it an ideal component for designing molecules with enhanced binding properties.

The< strong>4-fluorophenyl substituent plays a crucial role in modulating the pharmacokinetic behavior of< strong>Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate. Fluoroaromatic compounds are known to exhibit improved metabolic stability and lipophilicity, which are essential for drug efficacy. The presence of fluorine atoms can also enhance binding interactions by increasing electron density in specific regions of the molecule.

In conclusion, Ethyl 6-amino-5-cyclopropyl-2-(4-fluorophenyl)-1-benzofuran-3-carboxylate (CAS No.< strong>691857-53-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents against various diseases. Further research is warranted to fully elucidate its pharmacological properties and explore its clinical potential.